Cas no 1045795-70-7 (Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate)
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate
- 4-Methoxycarbonyl-3-(trifluoromethyl)phenylboronic acid pinacol ester
- AK164353
- BC001481
- AX8295054
- ST24047873
- methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate
- BENZOIC ACID, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)-, METHYL ESTER
- 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TR
- Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate
-
- MDL: MFCD19105387
- Inchi: 1S/C15H18BF3O4/c1-13(2)14(3,4)23-16(22-13)9-6-7-10(12(20)21-5)11(8-9)15(17,18)19/h6-8H,1-5H3
- InChI Key: FKZBIAASSSCFDM-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OC([H])([H])[H])C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C1[H])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 448
- Topological Polar Surface Area: 44.8
Experimental Properties
- Boiling Point: 379.5±42.0℃ at 760 mmHg
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M340068-10mg |
Methyl 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M340068-50mg |
Methyl 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M340068-100mg |
Methyl 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 100mg |
$ 135.00 | 2022-06-02 | ||
| abcr | AB442646-250 mg |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate; . |
1045795-70-7 | 250mg |
€180.40 | 2023-04-22 | ||
| abcr | AB442646-500 mg |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate; . |
1045795-70-7 | 500mg |
€283.70 | 2023-04-22 | ||
| abcr | AB442646-1 g |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate; . |
1045795-70-7 | 1g |
€375.90 | 2023-04-22 | ||
| abcr | AB442646-5 g |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate; . |
1045795-70-7 | 5g |
€1,218.70 | 2023-04-22 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M842681-100mg |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 95% | 100mg |
809.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD741-250mg |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 95+% | 250mg |
1436CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD741-100mg |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate |
1045795-70-7 | 95+% | 100mg |
694CNY | 2021-05-08 |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate and Its Significance in Modern Chemical Research
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate (CAS no. 1045795-70-7) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of organoboron derivatives that are widely used in synthetic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of both a trifluoromethyl group and a boronic ester moiety makes it a versatile intermediate for the synthesis of more complex molecules.
The borylated benzoate derivative plays a crucial role in the development of novel pharmaceuticals and agrochemicals. The trifluoromethyl group is known to enhance the metabolic stability and binding affinity of drug candidates, making it an attractive feature for medicinal chemists. Additionally, the boronic ester functionality allows for easy modification through palladium-catalyzed reactions, enabling the construction of diverse molecular architectures.
In recent years, there has been a surge in research focused on the development of new methods for the synthesis of organoboron compounds. One of the most notable advancements in this area is the use of pinacolborane derivatives as reagents in cross-coupling reactions. The compound in question, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate, benefits from the stability and reactivity provided by the pinacolborane core. This has made it a valuable tool for researchers aiming to construct complex organic molecules with high efficiency.
The applications of this compound extend beyond pharmaceuticals into materials science and catalysis. For instance, organoboron compounds have been explored as ligands in transition metal catalysis, where they can influence reaction outcomes by tuning steric and electronic properties. The specific combination of functional groups in Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate makes it an excellent candidate for such applications. Its ability to participate in various coupling reactions while maintaining structural integrity opens up possibilities for innovative catalytic systems.
The synthesis of this compound typically involves multi-step processes that require careful optimization to achieve high yields and purity. One common approach involves the reaction of a halogenated benzoate derivative with a Grignard reagent followed by borylation using a pinacolborane source. Recent advancements in synthetic methodologies have focused on improving the efficiency of these steps through catalytic systems that minimize side reactions and maximize product formation.
In academic research circles, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure and reactivity make it an ideal candidate for computational studies aimed at understanding electronic effects and steric interactions. These studies not only contribute to our fundamental understanding of organic chemistry but also provide practical insights for designing more efficient synthetic routes.
The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug discovery programs. The trifluoromethyl group is often incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. By serving as a building block for more complex molecules, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate plays a pivotal role in the development of next-generation therapeutics.
The use of this compound in industrial settings has been facilitated by recent innovations in boron chemistry. Advances in boron-containing reagents have led to more sustainable and cost-effective synthetic processes. For example,the development of novel catalysts that enhance borylation reactions has reduced reliance on expensive palladium-based systems. This shift towards greener chemistry aligns with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis.
In conclusion,Methyl 4-(4,4,5,5-tetramethyl-l,3,2-dioxaborolan-2-yI)-2-(
1045795-70-7 (Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate) Related Products
- 1383968-53-3(Benzoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-)
- 873846-89-0(Benzoic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-,methyl ester)
- 525362-07-6(methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 2157414-14-5(1,2-Dimethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phthalate)
- 1150271-61-6(3-(Methoxycarbonyl)-5-trifluoromethylphenylboronic acid, pinacol ester)
- 1245617-64-4(Ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 1371589-09-1(Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)benzoate)
- 2096333-27-4(Methyl 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 478375-39-2(Methyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)
- 2121513-72-0(4-Carboxy-3-(trifluoromethyl)phenylboronic acid pinacol ester)